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Compound of Interest

Compound Name: Butyrolactone II

Cat. No.: B8136551 Get Quote

Essential Safety and Handling Guide for γ-
Butyrolactone
Disclaimer: The following guide pertains to gamma-Butyrolactone (GBL), as the term

"Butyrolactone II" is not a standard chemical identifier. It is critical to verify the specific identity

of the substance you are handling and consult its corresponding Safety Data Sheet (SDS) for

definitive guidance.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling γ-Butyrolactone in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals to foster a safe and compliant research environment.

Hazard Identification and Personal Protective
Equipment
Gamma-Butyrolactone is a hazardous chemical that can cause serious eye damage, skin

irritation, and respiratory tract irritation.[1][2][3] Ingestion is harmful and may lead to drowsiness

or dizziness.[1][2][3] Therefore, strict adherence to safety protocols and the use of appropriate

personal protective equipment are mandatory.
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For quick reference, the following table summarizes key quantitative safety data for γ-

Butyrolactone.

Parameter Value Reference

Occupational Exposure Limits

8-hour Time-Weighted Average

(TWA)
10 mg/m³ [4]

15-minute Short-Term

Exposure Limit (STEL)
65 mg/m³ [4]

Physical Properties

Boiling Point 204 - 205 °C [2]

Flash Point 94 °C (closed cup) [2]

Vapor Pressure 0.4 hPa at 20 °C [2]

Toxicity Data

Acute Toxicity, Oral (Category

4)
Harmful if swallowed [1][2]

Serious Eye Damage

(Category 1)
Causes serious eye damage [1][2]

Specific Target Organ Toxicity -

Single Exposure (Category 3)

May cause drowsiness or

dizziness
[1][2]

Personal Protective Equipment (PPE) Recommendations

The selection of PPE depends on the specific laboratory procedures and the potential for

exposure.
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Scenario
Eye/Face
Protection

Skin Protection
Respiratory
Protection

Routine Handling &

Dispensing

Chemical splash

goggles.[5] A face

shield (minimum 8

inches) is also

recommended.[1]

Appropriate chemical-

resistant gloves (e.g.,

Butyl caoutchouc) and

a lab coat.[2][5]

Use in a well-

ventilated area or

under a chemical

fume hood.[5]

Spill Cleanup

Chemical splash

goggles and a face

shield.[5]

Chemical-resistant

gloves, boots, and an

apron or coveralls.[5]

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

if irritation is

experienced.[5] For

higher concentrations,

a full-face supplied air

respirator may be

necessary.[1]

Emergency (e.g.,

large spill, fire)

Chemical splash

goggles and a face

shield.[5]

Full chemical-resistant

suit.[5]

Self-contained

breathing apparatus

(SCBA) with a full

facepiece operated in

pressure-demand or

other positive

pressure mode.[3][5]

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[5] All personnel must be trained on the hazards and safe handling

procedures for γ-Butyrolactone.
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Ventilation: Always handle γ-Butyrolactone in a well-ventilated area, preferably within a

certified chemical fume hood.[5]

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before beginning any work.

Dispensing: When dispensing, avoid splashing and the generation of aerosols. Keep the

container tightly closed when not in use.[5]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[5] Do not eat, drink, or smoke in areas where γ-Butyrolactone is handled or stored.[2]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, strong acids, and strong bases.[2][6] Keep containers tightly

sealed and upright to prevent leakage.[1]

Disposal Plan:

Waste Collection: Collect all γ-Butyrolactone waste, including contaminated materials, in

clearly labeled, sealed, and appropriate hazardous waste containers.[1] Do not mix with

other waste streams.[7]

Spill Residues: Absorb small spills with an inert absorbent material (e.g., sand,

diatomaceous earth) and place in a sealed container for disposal as hazardous waste.[1][8]

Container Disposal: Uncleaned containers should be treated as the product itself and

disposed of as hazardous waste.[7]

Professional Disposal: All γ-Butyrolactone waste must be disposed of through a licensed

professional waste disposal service in accordance with local, state, and federal regulations.

[8] Do not pour down the drain.[1]

Visual Safety Workflow
The following diagram illustrates the standard operating procedure for safely handling γ-

Butyrolactone.
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Caption: Workflow for handling γ-Butyrolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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